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Compound of Interest

Compound Name: Orphenadrine-d3 Citrate Salt

CAS No.: 1185011-75-9

Cat. No.: B602516

Get Quote

Executive Risk Assessment
Compound: Orphenadrine-d3 Citrate Salt (Internal Standard) Parent Compound CAS: 4682-

36-4 (Orphenadrine Citrate) Primary Hazard Classification:Acute Toxicity, Oral (Category 3) —

Toxic if swallowed. Target Organ Toxicity: Central Nervous System (anticholinergic effects),

Cardiovascular System.

Operational Context: Orphenadrine-d3 is a stable isotope-labeled analog used primarily as an

internal standard in LC-MS/MS quantitation. While often handled in milligram quantities, its high

purity (>98%) and biological potency require adherence to Universal Precautions for potent

pharmaceutical compounds. The deuterated form must be treated with the same, if not higher,

rigor than the non-labeled parent due to the high cost of replacement and potential for

metabolic isotope effects.

Hierarchy of Controls: The "Zero-Exposure"
Mandate
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Before selecting PPE, you must validate your engineering controls. PPE is the last line of

defense, not the first.

Engineering Controls (Primary Barrier)
Containment: All weighing and open-vessel manipulation must occur within a certified

Chemical Fume Hood or a Powder Containment Balance Enclosure.

Airflow Velocity: Verify face velocity is between 0.3 – 0.5 m/s (60–100 fpm) before operation.

Static Control: Citrate salts are often hygroscopic and prone to static charge. Use an ionizing

anti-static gun or bar inside the weigh station to prevent "flying powder," which creates

invisible surface contamination.

Personal Protective Equipment (PPE) Specifications
The following PPE configuration is designed to create a self-validating safety system.

PPE Technical Specifications Table
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Protection Zone Recommended Equipment
Technical Rationale &
Causality

Respiratory
N95 (Minimum); P100/N100

(Preferred)

Causality: While the fume hood

captures 99% of particulates,

static-induced dust during

spatula transfer can bridge the

sash gap. A P100 offers

99.97% filtration efficiency

against solid particulates.

Dermal (Hands)

Double-Gloving StrategyInner:

Nitrile (4 mil)Outer: Nitrile

(Extended Cuff, 5-8 mil)

System: The outer glove

protects against gross

contamination. The inner glove

protects the sample from skin

oils and the skin from

permeation during doffing.

Protocol: Change outer gloves

immediately after weighing.

Ocular
Chemical Safety Goggles

(Indirect Vent)

Causality: Safety glasses with

side shields are insufficient for

fine powders that can drift

around lenses. Goggles

provide a complete seal

against dust and accidental

solvent splashes during

dissolution.

Body

Lab Coat

(Tyvek/Polypropylene) with knit

cuffs

System: Cotton coats trap

particulates in the weave.

Tyvek sheds dust and prevents

migration of the deuterated

standard to street clothes.

Operational Protocol: Step-by-Step Handling
This workflow minimizes mass loss (critical for expensive d3-standards) and exposure risk.
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Phase 1: Preparation & Weighing
Equilibration: Allow the vial to reach room temperature before opening. Opening a cold vial

causes condensation, hydrolyzing the citrate salt and altering the mass.

Static Neutralization: Discharge the anti-static gun on the spatula and the weighing boat

inside the hood.

The "Clean-Dirty" Line: Establish a visual line in the hood. Clean supplies (solvent, pipettes)

on the left; waste and contaminated tools on the right.

Weighing: Transfer the specific mass (e.g., 1-10 mg).

Critical Check: If powder adheres to the spatula, do not flick it. Rinse the spatula with the

dissolution solvent into the receiving vessel to capture the full dose.

Phase 2: Solubilization (Stock Preparation)
Orphenadrine Citrate is sparingly soluble in water but soluble in methanol or ethanol.

Solvent Addition: Add the organic solvent (e.g., Methanol) directly to the weighing vessel if

possible, or rinse the weigh boat quantitatively into the volumetric flask.

Dissolution: Vortex or sonicate for 30-60 seconds.

Note: Deuterated compounds are chemically identical but physically heavier. Ensure

complete dissolution before aliquoting to prevent concentration gradients.

Storage: Transfer to Amber Glass Vials (silanized preferred). Store at -20°C.

Why Amber? Protects against photodegradation.

Why Silanized? Prevents adsorption of the amine functionality to the glass surface at low

concentrations.

Visualized Workflows
Workflow Logic: Safe Handling Cycle
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Figure 1: Operational sequence ensuring containment and sample integrity.

Emergency Response Logic: Spill vs. Exposure
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Figure 2: Decision matrix for immediate incident response.
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Disposal & Regulatory Compliance
Disposal must align with RCRA (Resource Conservation and Recovery Act) guidelines.

Solid Waste: Contaminated weigh boats, gloves, and paper towels must be segregated into

Hazardous Solid Waste containers. Label as "Toxic Solid, Organic, n.o.s. (Orphenadrine

Salt)."[1][2][3][4][5][6][7][8]

Liquid Waste: Methanol/Ethanol solutions containing the standard must be disposed of in

Flammable/Toxic Solvent Waste streams.

Container Disposal: Triple rinse empty vials with the solvent used for dissolution. The rinsate

should be added to the liquid waste; the vial can then be treated as glass waste (defaced).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Orphenadrine Citrate | C24H31NO8 | CID 83823 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/26391m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Orphenadrine-Citrate
https://www.lupin.com/US/cms/uploads/SDS_Orphenadrine_Citrate_ER_Tabs_100mg_March_2025_4d82a115dc.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/Orphenadrine%20citrate.pdf
https://www.spectrumchemical.com/media/sds/O1047_AGHS.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/012157s028lbl.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD70202.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0369A/Orphenadrine-citrate-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Orphenadrine-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/83823
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://chem.duke.edu/about/safety-manual
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b602516?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/msds/26391m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Orphenadrine-Citrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. lupin.com [lupin.com]

4. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

5. spectrumchemical.com [spectrumchemical.com]

6. accessdata.fda.gov [accessdata.fda.gov]

7. medline.com [medline.com]

8. file.medchemexpress.com [file.medchemexpress.com]

9. Safety Manual | Chemistry [chem.duke.edu]

To cite this document: BenchChem. [Technical Guide: Safe Handling & Logistics for
Orphenadrine-d3 Citrate Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602516/docs#technical-guide-safe-handling-logistics-
for-orphenadrine-d3-citrate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.lupin.com/US/cms/uploads/SDS_Orphenadrine_Citrate_ER_Tabs_100mg_March_2025_4d82a115dc.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/Orphenadrine%20citrate.pdf
https://www.spectrumchemical.com/media/sds/O1047_AGHS.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/012157s028lbl.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD70202.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0369A/Orphenadrine-citrate-SDS-MedChemExpress.pdf
https://chem.duke.edu/about/safety-manual
https://www.benchchem.com/product/b602516/docs#technical-guide-safe-handling-logistics-for-orphenadrine-d3-citrate-salt
https://www.benchchem.com/product/b602516/docs#technical-guide-safe-handling-logistics-for-orphenadrine-d3-citrate-salt
https://www.benchchem.com/product/b602516/docs#technical-guide-safe-handling-logistics-for-orphenadrine-d3-citrate-salt
https://www.benchchem.com/product/b602516/docs#technical-guide-safe-handling-logistics-for-orphenadrine-d3-citrate-salt
https://www.benchchem.com/product/b602516?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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